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Compound of Interest

Compound Name: Basic yellow 57

Cat. No.: B008371 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Basic Yellow 57
(C.I. 12719; CAS No. 68391-31-1), a monoazo dye. The information is intended to support

laboratory risk assessments and ensure safe handling practices. Data has been compiled from

various sources, including regulatory assessments and scientific literature, to provide a

thorough understanding of the substance's properties and potential hazards.

Core Safety Data
The following tables summarize the key quantitative data for Basic Yellow 57, facilitating a

clear comparison of its physical, chemical, and toxicological properties.

Table 1: Physical and Chemical Properties
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Property Value

Molecular Formula C₁₉H₂₂ClN₅O

Molecular Weight 371.87 g/mol

Physical Form Orange-yellow fine powder

Water Solubility 4.75 g/L at 28°C[1]

Log P (Octanol/Water Partition Coefficient) 0.063–1.14 (temperature-dependent)[1]

Melting Point Not Available

Boiling Point Not Available

Vapor Pressure 3.70 mmHg at 25°C

Table 2: Toxicological Data
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Endpoint Species Route Value Classification

Acute Oral

Toxicity (LD₅₀)
Mouse Oral

2350 mg/kg

bw[2]

Harmful if

swallowed

Rat (Sprague-

Dawley)
Oral >2000 mg/kg bw Not Classified

Rat (CFY) Oral
1000 - 2000

mg/kg bw

Harmful if

swallowed

Acute Dermal

Toxicity (LD₅₀)

Rat (Sprague-

Dawley)
Dermal

>2000 mg/kg

bw[2]
Not Classified

Skin

Irritation/Corrosio

n

Rabbit Dermal Not irritating Not Classified

Eye

Irritation/Corrosio

n

Rabbit Ocular Not irritating[3]

Causes serious

eye irritation

(Predicted by

EpiOcular™

assay)[3]

Skin

Sensitization
Mouse (LLNA) Dermal

Not sensitizing

(up to 10%)[3]
Not Classified

Guinea Pig

(Maximization)
Dermal Not sensitizing Not Classified

Subchronic Oral

Toxicity (90-day)
Rat Oral

LOAEL: 100

mg/kg bw/day

May cause

damage to

organs through

prolonged or

repeated

exposure

Genotoxicity

(Ames Test)
S. typhimurium In vitro

Not mutagenic

(up to 5000 µ

g/plate )[3][4]

Not Classified
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Genotoxicity

(Mouse

Lymphoma

Assay)

Mouse

Lymphoma Cells
In vitro

Not mutagenic

(up to 1000

µg/ml)[3][4]

Not Classified

Hazard Identification and Handling
Based on available data, Basic Yellow 57 is classified with the following hazards under the

Globally Harmonised System (GHS):

H302: Harmful if swallowed.

H319: Causes serious eye irritation.

Signal Word: Warning

Precautionary Statements:

P264: Wash hands thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P337+P313: If eye irritation persists: Get medical advice/attention.

Laboratory Handling Workflow
The following diagram illustrates a general workflow for the safe handling of Basic Yellow 57 in

a laboratory setting.
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Preparation

Experimentation

Cleanup & Disposal

Conduct Risk Assessment

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh Solid in Ventilated Area

Dissolve in Appropriate Solvent

Perform Experimental Procedure

Decontaminate Glassware and Surfaces

Dispose of Waste According to
Institutional Protocols

Remove and Dispose of PPE

Wash Hands Thoroughly
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Exposure

Metabolism

Potential Toxicity

Basic Yellow 57
(C.I. 12719)

Reductive Cleavage of Azo Bond
(Azoreductases in Liver/Gut Microbiota)

Ingestion/
Dermal Absorption

3-amino-N,N,N-trimethyl-
benzenaminium

Amino derivative of
3-methyl-1-phenyl-
1H-pyrazol-5-one

Systemic Toxicity
(e.g., hematological effects)

Further Metabolic Activation

Potential for Cellular Damage

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b008371#basic-yellow-57-safety-data-sheet-for-
laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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